Cas no 155758-74-0 (2H-1-Benzopyran-2-one,4-hydroxy-3-(3-phenoxypropyl)-)

• Product Name: 2H-1-Benzopyran-2-one,4-hydroxy-3-(3-phenoxypropyl)-
• CAS No: 155758-74-0
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• CID: 173734
• PubChem ID: 54676408
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,4-hydroxy-3-(3-phenoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4-hydroxy-3-(3-phenoxypropyl)-
• 4-hydroxy-3-(3-phenoxypropyl)chromen-2-one
• 3-phenoxypropyl-4-hydroxy coumarin
• PD 099560
• 4-Hydroxy-3-(3-phenoxypropyl)-2H-1-benzopyran-2-one
• AKOS040749125
• DTXSID20935284
• PD-99560
• 2H-1-Benzopyran-2-one, 4-hydroxy-3-(3-phenoxypropyl)-
• CHEMBL88443
• BDBM973
• SCHEMBL6957985
• 2-Hydroxy-3-(3-phenoxypropyl)-4H-1-benzopyran-4-one
• 155758-74-0
• 3PhOPr-4OHBzpyran2one
• 4-hydroxy-3-(3-phenoxypropyl)-2H-chromen-2-one
• PD-099560
• 3-(Phenoxypropyl)-4-hydroxybenzopyran-2-one
• PD099560

• Inchi： 1S/C18H16O4/c19-17-14-9-4-5-11-16(14)22-18(20)15(17)10-6-12-21-13-7-2-1-3-8-13/h1-5,7-9,11,19H,6,10,12H2
• InChI Key： HGHYHEXRSFIVOQ-UHFFFAOYSA-N
• SMILES： O1C(C(=C(C2C=CC=CC1=2)O)CCCOC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 296.10488
• Monoisotopic Mass: 296.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76